2-amino-N-(3-ethynylphenyl)acetamide hydrochloride
Overview
Description
2-amino-N-(3-ethynylphenyl)acetamide hydrochloride, commonly known as AEPH, is a synthetic compound used in scientific research. AEPH has a wide range of applications in the laboratory, including its use as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a tool in the study of enzymatic reactions.
Scientific Research Applications
Biochemistry Research
2-amino-N-(3-ethynylphenyl)acetamide hydrochloride: is utilized in biochemistry research for proteomics studies . Its structure allows it to interact with various proteins, which can be useful for understanding protein function and interactions within biological systems.
Pharmacology
In pharmacology, this compound is explored for its potential therapeutic effects. It may serve as a precursor or an intermediate in the synthesis of pharmaceuticals that target specific receptors or enzymes within the body .
Organic Synthesis
As a building block in organic synthesis, 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride is valuable for constructing complex organic molecules. Its amide and ethynyl groups are reactive sites that can undergo various chemical transformations .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or a reagent in chromatography and spectrometry to quantify or identify other substances based on its known properties .
Materials Science
The compound’s properties may be harnessed in materials science for the development of new materials with specific optical, electronic, or mechanical characteristics. Its molecular structure could influence the polymerization processes or the creation of composites .
Environmental Science
2-amino-N-(3-ethynylphenyl)acetamide hydrochloride: might be used in environmental science to study its degradation products or its interaction with environmental pollutants. Understanding its behavior in different conditions can inform pollution control strategies .
Life Science Research
This compound is part of a catalog of life science products, indicating its use in various life science applications, including cell biology and genetics research. It may be used to probe cellular pathways or genetic expressions .
Chemical Education
Lastly, 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride can be used in chemical education as a model compound to teach about amides and their reactions, as well as the importance of functional groups in organic chemistry .
properties
IUPAC Name |
2-amino-N-(3-ethynylphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O.ClH/c1-2-8-4-3-5-9(6-8)12-10(13)7-11;/h1,3-6H,7,11H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCDUJSHNJQUWHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)NC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(3-ethynylphenyl)acetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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